Cas no 7425-50-5 (Butanoic acid, 3-iodo-, ethyl ester)

• Product Name: Butanoic acid, 3-iodo-, ethyl ester
• CAS No: 7425-50-5
• MF: C₆H₁₁IO₂
• MW: 242.054814577103
• CID: 979132
• PubChem ID: 11770600
• Update Time: 2025-04-19

Butanoic acid, 3-iodo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-iodo-, ethyl ester
• ethyl β-iodobutyrate
• DTXSID701294495
• SCHEMBL8349451
• 7425-50-5
• SWFYWWCVNZRJMK-UHFFFAOYSA-N

• Inchi： 1S/C6H11IO2/c1-3-9-6(8)4-5(2)7/h5H,3-4H2,1-2H3
• InChI Key： SWFYWWCVNZRJMK-UHFFFAOYSA-N
• SMILES： IC(C)CC(=O)OCC

Computed Properties

• Exact Mass: 241.98038g/mol
• Monoisotopic Mass: 241.98038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 93.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26.3Ų